Cas no 6161-87-1 (2-(2,4,6-Trichlorophenoxy)ethanol)

• Product Name: 2-(2,4,6-Trichlorophenoxy)ethanol
• CAS No: 6161-87-1
• MF: C₈H₇Cl₃O₂
• MW: 241.4989798069
• MDL: MFCD02231270
• CID: 519040
• PubChem ID: 96343
• Update Time: 2025-10-20

2-(2,4,6-Trichlorophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Trichlorophenoxy)ethanol
• Ethanol,2-(2,4,6-trichlorophenoxy)-
• 2,6-DIFLUOROSTYRENE
• 2-<2,4,6-Trichlor-phenoxy>-aethanol
• 2-(2,4,6-trichlorophenoxy)ethan-1-ol
• Ethanol, 2-(2,4,6-trichlorophenoxy)-
• NSC68796
• NCIOpen2_003446
• Oprea1_433452
• Oprea1_163213
• LZTZSANFAWWCRW-UHFFFAOYSA-N
• 2-(2,4,6-trichlorophenoxy)-ethanol
• 2-(2,4,6-trichlorophenoxy) ethanol
• NE39725
• 2-(2,4,6-Trichloro-pheno
• SCHEMBL9349699
• NSC 68796
• DS-7045
• AKOS000540780
• DTXSID50210632
• AC-12570
• AI3-09182
• CS-0158311
• EN300-62659
• F17460
• MFCD02231270
• NSC-68796
• Z425795214
• 6161-87-1
• Ethanol, 2-(2,4,6-trichlorophenoxy)-,
• C8H7Cl3O2

• MDL： MFCD02231270
• Inchi： 1S/C8H7Cl3O2/c9-5-3-6(10)8(7(11)4-5)13-2-1-12/h3-4,12H,1-2H2
• InChI Key： LZTZSANFAWWCRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCO)Cl)Cl

Computed Properties

• Exact Mass: 239.95100
• Monoisotopic Mass: 239.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.478
• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.572
• PSA: 29.46000
• LogP: 3.01790

2-(2,4,6-Trichlorophenoxy)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(2,4,6-Trichlorophenoxy)ethanol

Recent Advances in the Study of 2-(2,4,6-Trichlorophenoxy)ethanol (CAS: 6161-87-1): A Comprehensive Research Brief

2-(2,4,6-Trichlorophenoxy)ethanol (CAS: 6161-87-1) is a chlorinated phenoxyethanol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as an antimicrobial agent and its role in synthetic chemistry. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential. This research brief provides an overview of the latest findings related to this compound, highlighting key advancements and future directions.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2-(2,4,6-Trichlorophenoxy)ethanol against multidrug-resistant bacterial strains. The researchers demonstrated that the compound exhibits potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. The study also revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings suggest its potential as a novel antimicrobial agent, particularly in the context of rising antibiotic resistance.

In the realm of synthetic chemistry, a recent paper in Organic Letters (2024) described an improved method for the synthesis of 2-(2,4,6-Trichlorophenoxy)ethanol. The authors utilized a green chemistry approach, employing catalytic amounts of palladium nanoparticles to achieve higher yields and reduced environmental impact. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and sustainability.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies conducted by a research team at the University of Cambridge (2024) indicated that 2-(2,4,6-Trichlorophenoxy)ethanol induces apoptosis in certain cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT pathway. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety.

Despite its potential, the toxicity profile of 2-(2,4,6-Trichlorophenoxy)ethanol remains a critical consideration. A recent toxicological assessment published in Chemical Research in Toxicology (2023) highlighted the need for comprehensive risk evaluation, particularly regarding its environmental persistence and potential bioaccumulation. The study recommended further investigation into its degradation pathways and long-term effects on non-target organisms.

In conclusion, 2-(2,4,6-Trichlorophenoxy)ethanol (CAS: 6161-87-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its antimicrobial properties, synthetic accessibility, and potential therapeutic applications make it a promising candidate for further development. However, addressing its toxicity and environmental impact will be essential for its successful translation into clinical or industrial use. Future research should focus on optimizing its biological activity, improving its safety profile, and exploring novel applications in medicine and beyond.